Cas no 88309-57-3 (Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester)

• Product name: Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester
• CAS No: 88309-57-3
• MF: C₁₃H₁₇NO₂
• MW: 219.27958
• CID: 637974
• PubChem ID: 71409297

Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 1-propenyl-, 2-(1-methylethyl)phenyl ester
• (2-propan-2-ylphenyl) N-prop-1-enylcarbamate
• 2-(Propan-2-yl)phenyl prop-1-en-1-ylcarbamate
• 88309-57-3
• DTXSID40829055

• Inchi： InChI=1S/C13H17NO2/c1-4-9-14-13(15)16-12-8-6-5-7-11(12)10(2)3/h4-10H,1-3H3,(H,14,15)
• InChI Key： UFVJBRZFXZOVGR-UHFFFAOYSA-N
• SMILES： CC=CNC(=O)OC1=CC=CC=C1C(C)C

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 3